Cas no 4301-14-8 (ETHYNYLMAGNESIUM BROMIDE)

• Product Name: ETHYNYLMAGNESIUM BROMIDE
• CAS No: 4301-14-8
• MF: C₂H-^.BR-^.MG+₂
• MW: 129.23834
• CID: 841214
• PubChem ID: 24861376
• Update Time: 2025-07-18

ETHYNYLMAGNESIUM BROMIDE Chemical and Physical Properties

Names and Identifiers

• ETHYNYLMAGNESIUM BROMIDE
• ethynylmagnesium bromide solution
• ETHYNYLMAGNESIUM BROMIDE, 0.5M SOLUTION IN TETRAHYDROFURAN
• ETHYNYLMAGNESIUM BROMIDE SOLUTION, ~0.5 M IN THF
• ETHYLVINYLETHER
• Ethynylbromomagnesium
• Ethynyl magnesium bromide solution THF
• Ethynylmagnesium bromide, 0.5M solution in THF, AcroSeal
• Ethynylmagnesium bromide, 0.5 M solution in THF, SpcSeal
• Ethynylmagnesiumbromide,0.5MsolutioninTHF,inresealablebottle
• magnesium,ethyne,bromide
• 0.5 M solution in THF, MkSeal
• bromo(ethynyl)magnesium
• Ethinyl magnesium bromide
• HUGJUYPSXULVQQ-UHFFFAOYSA-M
• magnesium;ethyne;bromide
• ethynyl-magnesium bromide
• ethynyl magnesiumbromide
• ETHYNYL MAGNESIUM BROMIDE
• J-802215
• SCHEMBL4523
• ethinylmagnesium bromide
• 4301-14-8

• MDL： MFCD00075342
• Inchi： InChI=1S/C2H.BrH.Mg/c1-2;;/h1H;1H;/q;;+1/p-1
• InChI Key： HUGJUYPSXULVQQ-UHFFFAOYSA-M
• SMILES： C#[C].[Br-].[Mg+]

Computed Properties

• Exact Mass: 127.91100
• Monoisotopic Mass: 127.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 14
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.94 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: Fahrenheit: -20.2 ° f
  Celsius: -29 ° c
  
• PSA: 0.00000
• LogP: 0.97200
• Sensitiveness: Sensitive to humidity; Sensitive to heat
• Color/Form: 0.5 M in THF
• Solubility: Not determined
• Vapor Pressure: No data available

ETHYNYLMAGNESIUM BROMIDE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H261,H314,H335,H351
• Warning Statement： P210,P231+P232,P280,P303+P361+P353,P304+P340 +P310,P305+P351+P338
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14/15-19-34-37
• Safety Instruction： S16; S26; S36/37/39; S45
• FLUKA BRAND F CODES：1-3-10
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11; R14; R22; R34

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on ETHYNYLMAGNESIUM BROMIDE

Comprehensive Guide to ETHYNYLMAGNESIUM BROMIDE (CAS No. 4301-14-8): Properties, Applications, and Industry Insights

ETHYNYLMAGNESIUM BROMIDE (CAS No. 4301-14-8) is a highly specialized Grignard reagent widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its alkynyl-magnesium bromide structure, plays a pivotal role in carbon-carbon bond formation, making it indispensable for chemists and researchers. With the increasing demand for fine chemicals and custom synthesis, understanding its properties and applications has become a hot topic in the scientific community.

One of the most frequently searched questions about ETHYNYLMAGNESIUM BROMIDE is its stability and handling. Unlike other reactive intermediates, this compound requires careful storage under inert conditions, typically in tetrahydrofuran (THF) or diethyl ether solutions. Researchers often inquire about its shelf life and compatibility with other reagents, which are critical for optimizing synthetic routes. Recent advancements in air-sensitive techniques have improved its usability in large-scale applications.

The versatility of ETHYNYLMAGNESIUM BROMIDE is evident in its role in synthesizing acetylene derivatives and complex organic molecules. For instance, it is a key intermediate in the production of pharmaceutical intermediates, such as steroids and vitamin D analogs. Industry professionals are increasingly exploring its potential in green chemistry initiatives, where its efficiency in atom economy and waste reduction aligns with sustainable practices.

Another trending topic is the comparison between ETHYNYLMAGNESIUM BROMIDE and other Grignard reagents, such as vinylmagnesium bromide or arylmagnesium halides. Users often search for selectivity and reactivity differences, which are crucial for designing multi-step syntheses. Recent studies highlight its superior performance in cross-coupling reactions, particularly when paired with palladium catalysts.

From an industrial perspective, the global market for ETHYNYLMAGNESIUM BROMIDE is expanding due to its applications in agrochemicals and electronic materials. Companies are investing in high-purity formulations to meet the stringent requirements of OLED manufacturing and semiconductor production. This trend reflects broader interest in specialty chemicals that enable cutting-edge technologies.

For researchers seeking safety data or technical specifications, it’s essential to consult reliable sources like Reaxys or SciFinder. Common queries include its solubility profile, thermal stability, and reaction mechanisms. Innovations in flow chemistry have further enhanced its utility, allowing for continuous processing and improved yields.

In conclusion, ETHYNYLMAGNESIUM BROMIDE (CAS No. 4301-14-8) remains a cornerstone of modern synthetic chemistry. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. As industries prioritize efficiency and sustainability, this compound will continue to play a vital role in advancing scientific and technological frontiers.